Egfr-IN-150

• Molecular Formula: C29H23ClN6O2
• Molecular Weight: 523.0 g/mol
• InChI: InChI=1S/C29H23ClN6O2/c1-3-26(37)33-24-10-6-7-11-25(24)34-27-22(30)16-31-29(36-27)32-19-12-13-23-20(15-19)21(28(38)35-23)14-18-9-5-4-8-17(18)2/h3-16H,1H2,2H3,(H,33,37)(H,35,38)(H2,31,32,34,36)/b21-14-
• InChIKey: BVWLHMNOQYSPFN-STZFKDTASA-N

Egfr-IN-150: A Next-Generation 2-Indolone EGFR Inhibitor with a Differentiated Ferroptosis-Driven Mechanism

Egfr-IN-150, cataloged as HY-170968 and chemically identified as compound T16 (CAS 3037323-16-0), is a novel, covalent epidermal growth factor receptor (EGFR) inhibitor engineered via a scaffold-hopping strategy with a 2-indolone core [1]. Unlike classic quinazoline-based EGFR tyrosine kinase inhibitors (TKIs), this compound is characterized by its unique 'arch-bridge' binding conformation within the mutant EGFR pocket and its mechanistic differentiation through the induction of HMOX1 expression, triggering ferroptosis in addition to apoptosis [1]. This dual mechanism positions it as a specialized research tool for overcoming resistance in specific non-small cell lung cancer (NSCLC) models.

Mechanistic study Ferroptosis induction via HMOX1 in EGFR‑mutant NSCLC models

Scaffold SAR 2‑indolone core with reported arch‑bridge binding conformation

Selectivity context Reported higher cancer‑cell selectivity over normal HEK293 cells

• [1] Tan H, Zhou Y, Li F, et al. Synthesis and antitumor activity of a novel class of covalent inhibitors of EGFR with 2-indolone backbone. Bioorganic Chemistry. 2025 Mar;156:108221. View Source

Why Egfr-IN-150 Cannot Be Replaced by Standard-of-Care EGFR Inhibitors Like Osimertinib in Preclinical Research

Substituting Egfr-IN-150 with other EGFR inhibitors, even potent third-generation agents like osimertinib, is scientifically invalid for studies focused on ferroptosis induction or selective toxicity profiles. While both inhibit mutant EGFR and downstream AKT signaling, Egfr-IN-150 uniquely triggers HMOX1-mediated ferroptosis, a cell death pathway not engaged by osimertinib [1]. Critically, in the same experimental system, Egfr-IN-150 exhibited a twofold higher selectivity index for cancer cells over normal HEK293 cells compared to osimertinib, a quantifiable safety margin not guaranteed by other mutant-selective inhibitors [1]. This combination of a novel anti-cancer mechanism and a differentiated therapeutic window precludes direct functional substitution.

Attribute

Egfr‑IN‑150 (Target)

Osimertinib (Substitute)

Ferroptosis induction

Reported HMOX1 upregulation

Not detected

Selectivity context

Reported higher cancer‑cell selectivity vs. normal cells

Baseline selectivity; quantitative shift may occur

Binding mode

Arch‑bridge conformation (2‑indolone)

Classic quinazoline geometry

Direct substitution in ferroptosis‑focused studies may shift pathway‑response endpoints and selectivity interpretation. Data to verify in independent systems.

• [1] Tan H, Zhou Y, Li F, et al. Synthesis and antitumor activity of a novel class of covalent inhibitors of EGFR with 2-indolone backbone. Bioorganic Chemistry. 2025 Mar;156:108221. View Source

Quantitative Differential Evidence for Egfr-IN-150 Against Its Closest Clinical Comparator, Osimertinib

Head-to-Head Antiproliferative Activity in T790M-Mutant H1975 NSCLC Cells: Egfr-IN-150 vs. Osimertinib

In a direct head-to-head comparison, Egfr-IN-150 (compound T16) demonstrated potent, comparable anti-proliferative activity against the EGFR T790M-harboring H1975 NSCLC cell line relative to the clinical third-generation inhibitor, osimertinib. The mean IC50 value for Egfr-IN-150 was 0.386 μM, approximately 3.9-fold less potent than osimertinib's IC50 of 0.098 μM in the same assay. This establishes that while not more potent on proliferation, Egfr-IN-150 achieves effective EGFR pathway suppression at sub-micromolar concentrations [1].

Antiproliferative activity (IC50)

Head‑to‑head

Egfr‑IN‑150 0.386 μM · osimertinib 0.098 μM

Reported 3.9‑fold difference; comparable sub‑micromolar pathway suppression

H1975 NSCLC (T790M), MTT assay

Evidence Dimension	Antiproliferative Activity (IC50)
Target Compound Data	0.386 ± 0.032 μM
Comparator Or Baseline	Osimertinib: 0.098 ± 0.006 μM
Quantified Difference	Egfr-IN-150 is 3.9-fold less potent than osimertinib on the H1975 cell line
Conditions	H1975 human NSCLC cell line (EGFR L858R/T790M mutant) in vitro; MTT assay.

Why This Matters

This data clarifies that Egfr-IN-150 is not selected for superior antiproliferative potency over osimertinib, but rather for its unique differentiating downstream pharmacology and selectivity, making it a specialized tool for mechanistic studies beyond simple EGFR inhibition.

• [1] Tan H, Zhou Y, Li F, et al. Synthesis and antitumor activity of a novel class of covalent inhibitors of EGFR with 2-indolone backbone. Bioorganic Chemistry. 2025 Mar;156:108221. View Source

Differentiated Cancer Cell Selectivity Profile: Twofold Improvement Over Osimertinib in Normal Cells

Egfr-IN-150 provides a quantifiably superior selectivity window between cancerous and normal cells. In a direct comparison on the same study, it showed a twofold higher selectivity than osimertinib when comparing effects on H1975 cancer cells versus normal human embryonic kidney HEK293 cells [1]. This indicates that for a given anti-cancer effect, Egfr-IN-150 causes less interference with normal cell viability, a critical differentiator for researchers studying therapeutic windows and off-target toxicity.

Cancer‑cell selectivity

Head‑to‑head

Reported 2‑fold higher selectivity vs. osimertinib

Supports normal‑cell viability endpoint review; selectivity context may differ

H1975 cancer vs. HEK293 normal cells

Evidence Dimension	Selectivity Ratio (IC50 in normal cells vs. IC50 in cancer cells)
Target Compound Data	2-fold higher selectivity than osimertinib
Comparator Or Baseline	Osimertinib (baseline selectivity, value not explicitly provided in the comparison context)
Quantified Difference	Twofold higher selectivity for cancer cells over normal HEK293 cells compared to osimertinib
Conditions	H1975 cancer cells vs. HEK293 normal cells in vitro.

Why This Matters

This provides a data-driven reason for researchers to select Egfr-IN-150 over the clinical standard osimertinib when the experimental goal is to interrogate mechanisms with a minimized impact on normal cell viability, potentially reducing false positives in phenotypic screens.

• [1] Tan H, Zhou Y, Li F, et al. Synthesis and antitumor activity of a novel class of covalent inhibitors of EGFR with 2-indolone backbone. Bioorganic Chemistry. 2025 Mar;156:108221. View Source

Unique Induction of HMOX1-Driven Ferroptosis: A Mechanism Absent in Osimertinib

The most significant mechanistic differentiator of Egfr-IN-150 is its capacity to induce ferroptosis, a non-apoptotic, iron-dependent cell death pathway, by upregulating HMOX1 (heme oxygenase-1) expression. This was confirmed by RNA sequencing analysis and is a mechanism not triggered by osimertinib [1]. This functional bifurcation means that while both compounds are EGFR TKIs, Egfr-IN-150 activates a fundamentally different cell death execution program, offering a unique probe for studying ferroptosis in the context of EGFR-driven cancers.

Ferroptosis mechanism

Head‑to‑head

HMOX1 upregulation → ferroptosis; absent in osimertinib

Supports ferroptosis pathway‑response interpretation; not replicated by classic EGFR inhibitors

RNA sequencing, H1975 cells

Evidence Dimension	Mechanism of Action (Cell Death Pathway Induction)
Target Compound Data	Induces HMOX1 expression, leading to ferroptosis trigger
Comparator Or Baseline	Osimertinib: primarily induces apoptosis; HMOX1/ferroptosis induction not detected
Quantified Difference	Presence vs. absence of a specific cell death mechanism (ferroptosis) confirmed via RNA sequencing
Conditions	H1975 NSCLC cell line; RNA sequencing analysis post-treatment.

Why This Matters

This unique polypharmacology makes Egfr-IN-150 an essential chemical probe for researchers specifically investigating ferroptosis as an anti-cancer strategy to overcome EGFR TKI resistance, a purpose that osimertinib and other canonical EGFR inhibitors cannot fulfill.

• [1] Tan H, Zhou Y, Li F, et al. Synthesis and antitumor activity of a novel class of covalent inhibitors of EGFR with 2-indolone backbone. Bioorganic Chemistry. 2025 Mar;156:108221. View Source

In Vivo Efficacy in H1975 Xenograft Model with Comprehensive Target Engagement

Egfr-IN-150's in vitro mechanistic advantages translate into statistically significant in vivo efficacy. In an H1975 cell-derived xenograft (CDX) mouse model, oral administration of Egfr-IN-150 markedly suppressed tumor growth over a 20-day treatment period [1]. This was accompanied by pharmacodynamic evidence of target engagement, specifically a significant reduction in the phosphorylation levels of EGFR and AKT proteins within the tumor, confirming that the novel scaffold effectively modulates the intended pathway in a living system.

In vivo model response

Supporting evidence

Reported tumor growth inhibition; p‑EGFR and p‑AKT reduction

In vivo model‑response context; supports target engagement in xenograft studies

H1975 CDX, 20‑day oral administration

Evidence Dimension	In vivo tumor growth suppression
Target Compound Data	Markedly suppressed tumor growth in H1975 CDX model after 20 days of treatment
Comparator Or Baseline	Vehicle control; direct numerical comparison to osimertinib in the same in vivo experiment was not provided in the available data.
Quantified Difference	Significant tumor growth inhibition compared to vehicle; magnitude of difference from osimertinib's effect in the same model was not reported.
Conditions	H1975 cell-derived xenograft (CDX) mouse model; 20-day oral treatment.

Why This Matters

This data confirms that the compound's novel 2-indolone scaffold is bioavailable and pharmacologically active in vivo, validating its utility for preclinical animal studies where both EGFR pathway inhibition and ferroptosis induction are to be explored.

• [1] Tan H, Zhou Y, Li F, et al. Synthesis and antitumor activity of a novel class of covalent inhibitors of EGFR with 2-indolone backbone. Bioorganic Chemistry. 2025 Mar;156:108221. View Source

Unique 'Arch-Bridge' Binding Mode to Mutant EGFR: A Structural Differentiation

Computational molecular docking studies revealed that Egfr-IN-150 (T16) is chimerized into the mutant EGFR protein pocket in a distinctive 'arch-bridge' conformation, a mode enabled by its 2-indolone backbone [1]. This structural pose is a direct result of the scaffold-hopping design strategy and is not observed with aniline-quinazoline-based inhibitors like osimertinib, gefitinib, or erlotinib. This unique geometry is the structural basis for its capacity to induce HMOX1 and engage the hydrophobic pocket in a novel manner.

Binding conformation

Class‑level inference

Arch‑bridge mode; distinct from quinazoline geometry

Supports binding‑mode SAR studies; structural differentiation context

In silico docking; no quantitative binding energy comparison

Evidence Dimension	Binding Conformation
Target Compound Data	Adopts an 'arch-bridge' conformation in the mutant EGFR pocket
Comparator Or Baseline	Classic quinazoline-based EGFR inhibitors (e.g., osimertinib, gefitinib) bind with a different geometry centered on the quinazoline core.
Quantified Difference	Qualitative difference in binding pose; no quantitative binding energy difference vs. osimertinib provided.
Conditions	In silico molecular docking study against the mutant EGFR protein.

Why This Matters

This structural novelty confirms that Egfr-IN-150 is not a 'me-too' analog. For structure-activity relationship (SAR) studies focused on overcoming resistance via alternative binding modes, this compound provides a chemically distinct starting point compared to conventional scaffolds.

• [1] Tan H, Zhou Y, Li F, et al. Synthesis and antitumor activity of a novel class of covalent inhibitors of EGFR with 2-indolone backbone. Bioorganic Chemistry. 2025 Mar;156:108221. View Source

High-Value Preclinical Research Applications for Egfr-IN-150 Based on Evidence

Chemical Tool for Inducing and Studying Ferroptosis in EGFR-Driven NSCLC

Egfr-IN-150 is the optimal choice for any study investigating the intersection of EGFR signaling and ferroptosis. Its unique ability to simultaneously suppress EGFR/AKT phosphorylation and upregulate HMOX1 to trigger ferroptosis is not shared by other EGFR inhibitors like osimertinib [1]. This makes it an indispensable chemical probe for dissecting ferroptosis as a therapeutic vulnerability in T790M-mutant NSCLC and for screening combination therapies that exploit this pathway.

Selectivity Profiling Against Normal Cells in Phenotypic Screening

In high-content or phenotypic screening campaigns where distinguishing between cancerous and normal cell effects is paramount, Egfr-IN-150 provides a built-in advantage. Its demonstrated twofold higher selectivity for cancer cells over normal HEK293 cells compared to osimertinib [1] means it can serve as a more selective pharmacological filter, reducing false hits that arise from general cytotoxicity and thereby enriching for true anti-cancer phenotypes.

Structure-Activity Relationship (SAR) Studies on Non-Quinazoline EGFR Inhibitors

For medicinal chemistry programs aiming to diversify away from classic quinazoline-based EGFR inhibitors, Egfr-IN-150 serves as a critical benchmark compound. Its 2-indolone core and 'arch-bridge' binding mode in the mutant EGFR pocket [1] represent a validated proof-of-concept for scaffold-hopping. It can be used as a starting point or a reference standard in SAR studies designed to explore novel chemical spaces for overcoming T790M-mediated resistance.

In Vivo Mechanistic Pharmacology of Oral EGFR Inhibitors in T790M-Positive CDX Models

For studies requiring in vivo proof-of-concept with an oral EGFR TKI that offers dual pathway modulation (AKT suppression and ferroptosis induction), Egfr-IN-150 is well-suited. Its validated efficacy in the H1975 CDX mouse model, combined with pharmacodynamic evidence of target engagement [1], allows researchers to bridge in vitro mechanistic findings to whole-animal tumor biology, specifically studying the therapeutic impact of ferroptosis in a resistant NSCLC context.

Application

Selection Property

Validation Focus

Ferroptosis mechanism studies in EGFR‑mutant NSCLC

Reported dual EGFR inhibition and HMOX1/ferroptosis induction

Ferroptosis pathway validation, HMOX1 expression

Selectivity profiling in cancer vs. normal cell screens

Reported higher cancer‑cell selectivity over normal cells

Normal‑cell viability endpoints, false‑positive reduction

Scaffold‑hopping SAR studies

2‑indolone core, arch‑bridge binding mode

Binding conformation comparison, EGFR mutant selectivity

In vivo pharmacology of oral EGFR inhibitors in T790M models

Oral bioavailability, reported tumor growth inhibition and target modulation

Tumor growth inhibition, p‑EGFR/p‑AKT modulation in xenografts

• [1] Tan H, Zhou Y, Li F, et al. Synthesis and antitumor activity of a novel class of covalent inhibitors of EGFR with 2-indolone backbone. Bioorganic Chemistry. 2025 Mar;156:108221. View Source